![molecular formula C14H10Cl2O4 B6103369 2-(2,4-dichlorophenoxy)-1-(2,4-dihydroxyphenyl)ethanone CAS No. 137987-83-8](/img/structure/B6103369.png)
2-(2,4-dichlorophenoxy)-1-(2,4-dihydroxyphenyl)ethanone
Overview
Description
2-(2,4-dichlorophenoxy)-1-(2,4-dihydroxyphenyl)ethanone, commonly known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. It was first introduced in 1973 and has since been used to treat a variety of conditions, including arthritis, menstrual cramps, and post-operative pain. In recent years, diclofenac has gained attention in the scientific community due to its potential use in scientific research.
Mechanism of Action
Diclofenac works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are molecules that are involved in inflammation and pain. By inhibiting the activity of COX enzymes, diclofenac reduces the production of prostaglandins, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects
In addition to its anti-inflammatory and analgesic effects, diclofenac has been shown to have other biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, as well as to reduce the risk of developing certain types of cancer in animal models. Diclofenac has also been shown to have neuroprotective effects, reducing the risk of developing Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using diclofenac in scientific research is its well-established safety profile. Diclofenac has been used for decades in clinical practice and is generally considered safe when used as directed. However, one limitation of using diclofenac in lab experiments is its potential to interfere with other biological pathways, which may complicate the interpretation of results.
Future Directions
There are several future directions for research involving diclofenac. One area of interest is the development of novel formulations of diclofenac that can be used to treat specific types of inflammation or pain. Another area of interest is the investigation of the potential use of diclofenac in the treatment of cancer and Alzheimer's disease. Additionally, research is needed to further understand the mechanisms underlying the anti-inflammatory and analgesic effects of diclofenac, as well as its potential to interfere with other biological pathways.
In conclusion, diclofenac is a widely used 2-(2,4-dichlorophenoxy)-1-(2,4-dihydroxyphenyl)ethanone that has gained attention in the scientific community due to its potential use in scientific research. It has been shown to have anti-inflammatory and analgesic effects, as well as other biochemical and physiological effects. While there are limitations to using diclofenac in lab experiments, there are several future directions for research involving this compound.
Synthesis Methods
The synthesis of diclofenac involves the reaction of 2,4-dichlorophenol with 2,4-dihydroxybenzaldehyde in the presence of sodium hydroxide and acetic anhydride. The resulting product is then treated with ethyl chloroformate to form the final product, diclofenac.
Scientific Research Applications
Diclofenac has been used in a variety of scientific research studies due to its anti-inflammatory and analgesic properties. It has been shown to reduce inflammation in animal models of arthritis, as well as in human clinical trials. Diclofenac has also been used in studies investigating the role of inflammation in various diseases, including cancer and Alzheimer's disease.
properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-1-(2,4-dihydroxyphenyl)ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2O4/c15-8-1-4-14(11(16)5-8)20-7-13(19)10-3-2-9(17)6-12(10)18/h1-6,17-18H,7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTAXVSVKJUUKEK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)O)C(=O)COC2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30160409 | |
Record name | Ethanone, 2-(2,4-dichlorophenoxy)-1-(2,4-dihydroxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30160409 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
137987-83-8 | |
Record name | Ethanone, 2-(2,4-dichlorophenoxy)-1-(2,4-dihydroxyphenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0137987838 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethanone, 2-(2,4-dichlorophenoxy)-1-(2,4-dihydroxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30160409 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.